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Compound of Interest

Compound Name: (S)-2-(3-Chlorophenyl)pyrrolidine

CAS No.: 1217643-09-8

Cat. No.: B2366499

Get Quote

Technical Whitepaper: (S)-2-(3-
Chlorophenyl)pyrrolidine
Safety, Handling, and Strategic Application in Drug
Discovery[1]
Executive Summary & Chemical Identity[1][2]
(S)-2-(3-Chlorophenyl)pyrrolidine is a chiral secondary amine widely utilized as a

pharmacophore in the synthesis of neuroactive agents.[1] Its structural rigidity and specific

stereochemistry make it a valuable scaffold for "escaping flatland" in drug design—moving from

planar aromatic structures to more complex 3D architectures that improve receptor selectivity.

[2]
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Parameter Detail

Chemical Name (S)-2-(3-Chlorophenyl)pyrrolidine

CAS Number (Free Base) 1217643-09-8

CAS Number (HCl Salt) 1360440-58-9

Molecular Formula C₁₀H₁₂ClN

Molecular Weight 181.66 g/mol (Free Base)

Stereochemistry (S)-Enantiomer

Synonyms
(S)-3-Chloro-2-pyrrolidinylbenzene; 2-(3-

chlorophenyl)pyrrolidine

Physicochemical Profile
Understanding the physical state is crucial for determining containment strategies.[2] As a

secondary amine, it exhibits basicity and nucleophilicity, driving its reactivity profile.[2]

Property Value / Observation

Appearance
Light yellow to colorless liquid (Free Base) or

White solid (HCl salt)

Purity Grade Typically ≥95% for research applications

Solubility
Soluble in DMSO, Methanol, DCM; HCl salt

soluble in water

Storage Condition
2–8°C (Refrigerate); Hygroscopic (Store under

inert atmosphere)

Acidity (pKa) ~9.3 (Predicted for pyrrolidine nitrogen)

LogP
~2.5 (Predicted) – Lipophilic enough for CNS

penetration

Enhanced Safety Data Sheet (SDS)
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Hazard Identification (GHS Classification)
Signal Word:WARNING[2][3]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.[1][2]

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed

(Inferred from analogs).[2]

Emergency Response Protocols
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2]

Mechanism: Amine vapors can cause bronchospasm; prompt removal prevents mucosal

damage.[2]

Skin Contact: Wash with soap and water for 15 minutes.[2] Crucial Step: Do not use organic

solvents (ethanol/acetone) to clean skin, as they may increase transdermal absorption of the

lipophilic amine.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting due to potential aspiration of the corrosive

amine.[2]

Fire-Fighting Measures
Extinguishing Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

[2]
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Specific Hazards: Emits toxic fumes under fire conditions: Hydrogen Chloride (HCl), Nitrogen

Oxides (NOx), and Carbon Monoxide (CO).[2]

Advice: Firefighters must wear self-contained breathing apparatus (SCBA) to prevent

inhalation of HCl gas.[2]

Safe Handling & Containment Strategy
Handling chiral amines requires a balance between protecting the operator and protecting the

enantiomeric purity of the substance (preventing racemization or oxidation).[2]

The "3-Pillar" Handling Protocol[1]
Atmospheric Control:

The secondary amine is prone to oxidation and carbonate formation upon exposure to

air/CO₂.[2]

Protocol: Handle within a fume hood for solids; use Schlenk lines or nitrogen-purged

gloveboxes for liquid free-base forms to maintain >98% ee (enantiomeric excess).[1][2]

Personal Protective Equipment (PPE):

Gloves: Nitrile rubber (minimum 0.11 mm thickness) is sufficient for splash protection.[2]

For prolonged immersion/cleaning, use laminate (Silver Shield) gloves.[2]

Respiratory: If handling >500mg of powder outside a glovebox, use a P95/P100 dust mask

or half-face respirator with organic vapor cartridges.[1][2]

Waste Disposal:

Segregate as Halogenated Organic Waste.[2] Do not mix with strong acids (exothermic

reaction) or strong oxidizers.[2]

Visualization: Safety Decision Logic
The following diagram outlines the decision process for selecting the appropriate containment

level based on the physical state and quantity of the material.
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Action Level

Start: Handling (S)-2-(3-Chlorophenyl)pyrrolidine

Check Physical State

Solid (HCl Salt) Liquid (Free Base)

Quantity? Quantity?

< 1g: Fume Hood + Nitrile Gloves > 1g: Fume Hood + P95 Mask < 5mL: Fume Hood + Syringe Transfer > 5mL: Inert Atmosphere (Schlenk/Glovebox)

Click to download full resolution via product page

Caption: Decision matrix for containment and PPE selection based on physical form and scale.

Application in Drug Discovery[2][6]
Strategic Value: Scaffold Hopping
(S)-2-(3-Chlorophenyl)pyrrolidine is not just a reagent; it is a privileged scaffold.[1][2] In

medicinal chemistry, the pyrrolidine ring restricts the conformational flexibility of the amine,

potentially locking the molecule into a bioactive conformation that linear amines (like

phenethylamines) cannot achieve.[2]

Target Classes: Serotonin/Norepinephrine Reuptake Inhibitors (SNRIs), NMDA receptor

antagonists, and Nicotinic Acetylcholine Receptor (nAChR) modulators.[2]
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Chirality: The (S)-configuration is often critical.[2] For many pyrrolidine-based drugs, one

enantiomer exhibits therapeutic activity while the other may be inactive or toxic.[1][2] Using

the pre-formed (S)-enantiomer eliminates the need for costly chiral resolution later in the

synthesis.[2]

Synthesis Workflow
The compound typically serves as the nucleophilic core in SN2 or reductive amination

reactions.[2]

(S)-2-(3-Chlorophenyl)
pyrrolidine

(Nucleophile)
Coupling Reaction

(SN2 or Reductive Amination)

 + 

Electrophile
(e.g., Alkyl Halide / Aldehyde)

Chiral API Intermediate
(Maintained Stereochemistry)

 Yields 

Click to download full resolution via product page

Caption: Typical synthetic utility preserving the chiral center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

2. Pyrrolidine | C4H9N | CID 31268 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. (S)-2-(3-chlorophenyl)pyrrolidine 95% | CAS: 1217643-09-8 | AChemBlock
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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